Cas no 1001755-89-0 (2-bromo-1-(methoxymethyl)-1H-Imidazole)

• Product Name: 2-bromo-1-(methoxymethyl)-1H-Imidazole
• CAS No: 1001755-89-0
• MF: C₅H₇BrN₂O
• MW: 191.025880098343
• MDL: MFCD08703269
• CID: 1095851
• PubChem ID: 55253682
• Update Time: 2025-11-02

2-bromo-1-(methoxymethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(methoxymethyl)-1H-Imidazole
• EN300-384613
• DA-26936
• BQB75589
• 1001755-89-0
• AKOS006288562
• 2-bromo-1-(methoxymethyl)imidazole

• MDL： MFCD08703269
• Inchi： 1S/C5H7BrN2O/c1-9-4-8-3-2-7-5(8)6/h2-3H,4H2,1H3
• InChI Key： CENSQFWFMFEKCA-UHFFFAOYSA-N
• SMILES： BrC1=NC=CN1COC

Computed Properties

• Exact Mass: 189.97418g/mol
• Monoisotopic Mass: 189.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Additional information on 2-bromo-1-(methoxymethyl)-1H-Imidazole

Recent Advances in the Study of 2-Bromo-1-(methoxymethyl)-1H-Imidazole (CAS: 1001755-89-0) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-1-(methoxymethyl)-1H-imidazole (CAS: 1001755-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its brominated imidazole core and methoxymethyl substituent, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its potential in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-bromo-1-(methoxymethyl)-1H-imidazole as a building block for the development of selective kinase inhibitors. Researchers utilized this compound to synthesize a series of derivatives targeting the JAK-STAT signaling pathway, which plays a critical role in inflammatory and autoimmune diseases. The study reported that the bromine atom at the 2-position of the imidazole ring enhanced the binding affinity of the inhibitors to the target kinases, while the methoxymethyl group improved their pharmacokinetic properties. These findings underscore the compound's potential in the design of next-generation kinase inhibitors with improved selectivity and bioavailability.

In addition to its role in kinase inhibitor development, 2-bromo-1-(methoxymethyl)-1H-imidazole has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored the compound's activity against drug-resistant bacterial strains. The researchers synthesized a library of imidazole derivatives and evaluated their antibacterial efficacy. The results indicated that the bromine substitution at the 2-position significantly enhanced the compounds' ability to disrupt bacterial cell membranes, leading to potent bactericidal effects. This study suggests that 2-bromo-1-(methoxymethyl)-1H-imidazole could serve as a promising scaffold for the development of novel antibiotics to combat antimicrobial resistance.

Another area of interest is the compound's application in the synthesis of radiopharmaceuticals. A 2024 study published in Nuclear Medicine and Biology described the use of 2-bromo-1-(methoxymethyl)-1H-imidazole as a precursor for the radiolabeling of small molecules. The researchers successfully incorporated radioactive isotopes into the imidazole ring, enabling the development of new imaging agents for positron emission tomography (PET). This approach offers a versatile platform for the rapid synthesis of radiotracers, which could improve the diagnosis and monitoring of various diseases, including cancer and neurological disorders.

Despite these promising applications, challenges remain in the large-scale synthesis and optimization of 2-bromo-1-(methoxymethyl)-1H-imidazole derivatives. Recent efforts have focused on developing more efficient synthetic routes and improving the compound's stability under physiological conditions. For instance, a 2023 patent application disclosed a novel catalytic method for the bromination of imidazole derivatives, which could streamline the production of 2-bromo-1-(methoxymethyl)-1H-imidazole and its analogs. Additionally, computational studies have been employed to predict the compound's metabolic pathways and potential toxicity, aiding in the design of safer and more effective derivatives.

In conclusion, 2-bromo-1-(methoxymethyl)-1H-imidazole (CAS: 1001755-89-0) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable the development of diverse therapeutic agents, from kinase inhibitors to antimicrobials and radiopharmaceuticals. Ongoing research aims to further explore its potential and address the challenges associated with its use. As the field advances, this compound is likely to play an increasingly important role in the discovery of innovative drugs and diagnostic tools.